Benzoic acid, 2-(acetyloxy)-5-(hydroxymethyl)-

• IUPAC Name: 2-acetyloxy-5-(hydroxymethyl)benzoic acid
• InChI: InChI=1S/C10H10O5/c1-6(12)15-9-3-2-7(5-11)4-8(9)10(13)14/h2-4,11H,5H2,1H3,(H,13,14)
• InChI Key: USYNNOOUZJVHHX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)CO)C(=O)O
• Molecular Formula: C10H10O5
• DSSTOX Substance ID: DTXSID40617257
• Molecular Weight: 210.18 g/mol
• CAS RN: 201593-80-8

Description

“Benzoic acid, 2-(acetyloxy)-5-(hydroxymethyl)-” is also known as 2-(ACETYLOXY)BENZOIC ACID. It is a compound with the molecular formula C9H8O4 and a molecular weight of 180.159. It is also known by other names such as Aspirin, Acetylsalicylic Acid, Acetoxybenzoic Acid, and others. It is useful in the relief of headache and muscle and joint aches.

Synthesis Analysis

The synthesis of benzoic acid has been achieved through various methods. One of the first industrial syntheses was the hydrolysis of benzotrichloride to calcium benzoate, followed by acidification. This method has been completely displaced by the air oxidation of toluene. Another method involves the catalytic protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of “Benzoic acid, 2-(acetyloxy)-5-(hydroxymethyl)-” can be represented by the SMILES notation: CC(=O)OC1=C(C=CC=C1)C(O)=O. This represents the connectivity of atoms in the molecule but does not provide information about its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving “Benzoic acid, 2-(acetyloxy)-5-(hydroxymethyl)-” are diverse. For instance, it has been reported that benzoic acid can undergo a catalyst-free method for producing phenol. Another study reported the catalytic protodeboronation of pinacol boronic esters.

Physical And Chemical Properties Analysis

“Benzoic acid, 2-(acetyloxy)-5-(hydroxymethyl)-” is a white, crystalline powder. It has a faint, non-offensive odor. The impact of external fields on the molecular structure and reactivity properties of benzoic acid has been studied.

Safety and Hazards

Although it’s not the most dangerous chemical you might find in the workplace, proper handling of benzoic acid is a must to avoid injuries and health risks. It can cause skin irritation, serious eye damage, and damage to organs (lungs) through prolonged or repeated exposure.

Future Directions

Additive-controlled crystallization is becoming an increasingly significant approach to controlling crystal morphology. A study reported a novel approach for the synthesis of benzoquinones from β-O-4 lignin models in a one-pot protocol. Another study reported a highly desirable and straightforward decarboxylative amination of readily available benzoic acids.